3-(2-Chloro-4-fluorophenoxy)piperidine

Specification

• CAS No.: 946680-99-5
• Molecular Formula: C11H13ClFNO
• Molecular Weight: 229.68 g/mol
• IUPAC Name: 3-(2-chloro-4-fluorophenoxy)piperidine
• Standard InChI: InChI=1S/C11H13ClFNO/c12-10-6-8(13)3-4-11(10)15-9-2-1-5-14-7-9/h3-4,6,9,14H,1-2,5,7H2
• Standard InChI Key: RXOAMMSCBMWHSC-UHFFFAOYSA-N
• SMILES: C1CC(CNC1)OC2=C(C=C(C=C2)F)Cl
• Canonical SMILES: C1CC(CNC1)OC2=C(C=C(C=C2)F)Cl

Introduction

3-(2-Chloro-4-fluorophenoxy)piperidine is a chemical compound with the molecular formula C₁₁H₁₃ClFNO and a molecular weight of 229.68 g/mol. It is identified by the CAS number 946680-99-5 and is also known by other identifiers such as PubChem CID 45075385 and DSSTox Substance ID DTXSID00663018.

Synonyms and Identifiers

The compound is known by several synonyms and identifiers, including:

• Synonyms: 3-(2-Chloro-4-fluorophenoxy)piperidine, SCHEMBL255329, AKOS010951076.

• Identifiers: CAS 946680-99-5, PubChem CID 45075385, DSSTox Substance ID DTXSID00663018, Wikidata Q82580755.

Suppliers and Availability

3-(2-Chloro-4-fluorophenoxy)piperidine is available from several suppliers, including Matrix Scientific and BOC Sciences. It is primarily used for research purposes and is not intended for diagnostic or therapeutic use.

Suppliers Table

Supplier	Product Details
Matrix Scientific	CAS 946680-99-5, MDL Number MFCD08687323
BOC Sciences	CAS 946680-99-5, Catalog NO.: 946680-99-5
VWR	CAS 946680-99-5, Hazard: Irritant

Safety and Hazard Information

The compound is classified as an irritant, and users should handle it with caution. It is essential to follow proper safety protocols when handling this chemical to avoid skin and eye irritation.

Hazard Data Table

Hazard Type	Description
Irritant	Causes skin and eye irritation
Cancer Genotoxicity	Data may be available through EPA DSSTox
Skin/Eye	May cause irritation

Research and Applications

While specific applications of 3-(2-Chloro-4-fluorophenoxy)piperidine are not widely documented, compounds with similar structures are often used in pharmaceutical research and development. The presence of chloro and fluoro substituents on the phenyl ring suggests potential biological activity, which could be explored in drug discovery processes.